Cas no 344332-16-7 (Methyl 3-(dimethylamino)-4-methoxybenzoate)

• Product Name: Methyl 3-(dimethylamino)-4-methoxybenzoate
• CAS No: 344332-16-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1023741
• PubChem ID: 13043097
• Update Time: 2025-10-30

Methyl 3-(dimethylamino)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(dimethylamino)-4-methoxybenzoate
• 3-Dimethylamino-4-methoxy-benzoesaeure-methylester
• 3-dimethylamino-4-methoxy-benzoic acid methyl ester
• 3-Dimethylamino-anissaeure-methylester
• AGN-PC-00KLGK
• AK102576
• ANW-62001
• Benzoic acid, 3-(dimethylamino)-4-methoxy-, methyl ester
• CTK8B9093
• KB-54009
• methyl 3-dimethylamino-4-methoxybenzoate
• methyl 3-N,N-dimethylamino-4-methoxybenzoate
• DTXSID70516123
• 344332-16-7
• DB-069007
• Methyl3-(dimethylamino)-4-methoxybenzoate

• Inchi： 1S/C11H15NO3/c1-12(2)9-7-8(11(13)15-4)5-6-10(9)14-3/h5-7H,1-4H3
• InChI Key： GHXNUPBZXUAPNM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1N(C)C

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 3-(dimethylamino)-4-methoxybenzoate

Methyl 3-(dimethylamino)-4-methoxybenzoate (CAS No. 344332-16-7): A Comprehensive Overview in Modern Chemical Research

Methyl 3-(dimethylamino)-4-methoxybenzoate, identified by the chemical compound code CAS No. 344332-16-7, is a significant molecule in the realm of pharmaceutical and chemical research. This compound, featuring a benzoate backbone with substituents that include a dimethylamino group and a methoxy group, has garnered attention due to its versatile applications and potential in various scientific domains.

The structural configuration of Methyl 3-(dimethylamino)-4-methoxybenzoate makes it an intriguing candidate for further investigation. The presence of the dimethylamino group enhances its basicity, which can be leveraged in the synthesis of more complex molecules. Additionally, the methoxy group introduces polarity and reactivity, making it a valuable intermediate in organic synthesis. These characteristics have positioned this compound as a focal point in the development of new chemical entities.

In recent years, there has been a surge in research focusing on the pharmacological properties of benzoate derivatives. Specifically, compounds with similar structural motifs have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective applications. The dimethylamino group in Methyl 3-(dimethylamino)-4-methoxybenzoate is particularly noteworthy, as it can interact with biological targets in ways that may lead to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers are exploring its utility as a building block for more complex pharmacophores. The benzoate core is well-documented for its stability and bioavailability, making it an ideal scaffold for developing new drugs. Furthermore, the dimethylamino and methoxy groups provide additional sites for functionalization, allowing chemists to tailor the molecule's properties to specific needs.

The synthesis of Methyl 3-(dimethylamino)-4-methoxybenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoate ring system efficiently. These methods not only improve yield but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

Recent studies have also delved into the spectroscopic and crystallographic properties of this compound. High-resolution NMR spectroscopy has provided detailed insights into its molecular structure, confirming the presence of the expected functional groups. X-ray crystallography has further elucidated its three-dimensional arrangement, offering valuable information for understanding its interactions with other molecules.

The biological activity of Methyl 3-(dimethylamino)-4-methoxybenzoate is another area of active investigation. Preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. These findings are particularly exciting given the growing interest in targeting these pathways for therapeutic intervention.

In conclusion, Methyl 3-(dimethylamino)-4-methoxybenzoate (CAS No. 344332-16-7) represents a promising candidate for further research and development in both academic and industrial settings. Its unique structural features, synthetic versatility, and potential biological activity make it a valuable asset in modern chemical research. As our understanding of its properties continues to expand, so too will its applications across various scientific disciplines.